2-Butanone, O,O',O''-(ethoxysilylidyne)trioxime

• CAS RN: 101371-00-0
• Molecular Formula: C14H29N3O4Si
• Molecular Weight: 331.48 g/mol
• IUPAC Name: tris(butan-2-ylideneamino) ethyl silicate
• InChI: InChI=1S/C14H29N3O4Si/c1-8-12(5)15-19-22(18-11-4,20-16-13(6)9-2)21-17-14(7)10-3/h8-11H2,1-7H3
• InChI Key: YCMWPOSJKIPEMT-UHFFFAOYSA-N
• SMILES: CCC(=NO[Si](OCC)(ON=C(C)CC)ON=C(C)CC)C
• Pictograms: Irritant

Description

2-Butanone, O,O',O''-(ethoxysilylidyne)trioxime, also known as ESITO, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of 2-Butanone, O,O',O''-(ethoxysilylidyne)trioxime is not fully understood. However, it is believed that this compound works by reacting with reactive oxygen species (ROS) and nitrogen species (RNS) in the body. This reaction leads to the formation of stable compounds that are less harmful to the body. This compound also inhibits the activity of enzymes involved in the production of ROS and RNS.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in the body. This compound also has a protective effect on the liver and kidneys. This compound has been shown to reduce the levels of various cytokines, including TNF-α, IL-1β, and IL-6. These cytokines are involved in the inflammatory response in the body.

Advantages and Limitations for Lab Experiments

2-Butanone, O,O',O''-(ethoxysilylidyne)trioxime has several advantages for lab experiments. It is easy to synthesize, and the yield is high. This compound is also stable under normal laboratory conditions. However, this compound has some limitations. It is not soluble in water, which makes it difficult to use in aqueous solutions. This compound is also sensitive to light and air, which can lead to degradation.

Future Directions

There are several future directions for research on 2-Butanone, O,O',O''-(ethoxysilylidyne)trioxime. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the study of this compound's potential use as an anti-cancer agent. Further research is needed to determine the optimal dosage and administration route for this compound. Additionally, more research is needed to understand the mechanism of action of this compound and its potential side effects.

Synthesis Methods

2-Butanone, O,O',O''-(ethoxysilylidyne)trioxime can be synthesized using a simple and efficient method. The synthesis involves the reaction of ethoxysilane and hydroxylamine hydrochloride in the presence of 2-butanone. The product obtained is a white solid that can be purified using column chromatography. The yield of the synthesis is high, and the purity of the product is excellent.

Scientific Research Applications

2-Butanone, O,O',O''-(ethoxysilylidyne)trioxime has been studied for its potential applications in various fields, including medicine, agriculture, and environmental science. In medicine, this compound has been shown to have anti-cancer properties. It inhibits the growth of cancer cells by inducing apoptosis and disrupting the cell cycle. This compound has also been studied for its potential use as an anti-inflammatory agent. In agriculture, this compound has been used as a pesticide. It has been shown to be effective against various pests, including aphids and whiteflies. In environmental science, this compound has been used to remove heavy metals from contaminated soil and water.